Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

TPCA-1 ICso and Selectivity Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tpca-1

CAS No.: 507475-17-4

Cat. No.: S547972

The table below summarizes the key quantitative data for TPCA-1:

Target Reported ICso Value Experimental Context Source
IKK]3 17.9 nM In vitro kinase assay [1]
(IKK2)

IKKPB Low micromolar range In vitro kinase assay for MRCKa and MRCKGE3; [2]
(IKK2) (specific value not stated) precise ICso for IKKB not provided in the excerpt.

The data from Cell Signaling Technology specifies that TPCA-1 is a potent and specific inhibitor of IKKf
[1]. The early research on MRCK kinases also identified TPCA-1 as an inhibitor, though the reported
activity was in the low micromolar range for those targets, suggesting a degree of selectivity for IKK[3 over

MRCK kinases [2].

Experimental Validation Methodology

The validated ICso value of 17.9 nM was obtained through a standard in vitro kinase assay [1]. The
foundational crystal structure study provides a visual representation of how TPCA-1 binds to a kinase,

which is key to understanding its mechanism. The general workflow for such experiments is outlined below:
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This biochemical assay directly measures the ability of TPCA-1 to inhibit IKK[-mediated phosphorylation
of a substrate. The crystal structure of a related kinase (MRCKJ) in complex with TPCA-1 confirms that the

compound acts by binding to the kinase's active site, which is a conserved feature among kinases [2].

TPCA-1 in the NF-kB Signaling Pathway

TPCA-1 exerts its primary effects by selectively inhibiting IKK[ within the NF-kB signaling pathway. The

following diagram illustrates this mechanism and its functional consequences:
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By inhibiting IKKf3, TPCA-1 prevents the degradation of IkB, thereby trapping NF-«B in the cytoplasm and
blocking the expression of pro-inflammatory genes [3] [1]. This mechanism underpins its use in various

disease models.

Research Applications and Considerations

The high potency and selectivity of TPCA-1 for IKK[ make it a valuable tool compound for research. Its

effects have been studied in models of:

e Cancer Biology: TPCA-1 can inhibit cancer cell proliferation and viability, and sensitize tumor cells to
apoptosis [4] [3].
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¢ Inflammatory Diseases: It has shown efficacy in reducing inflammation in models of arthritis and

other inflammatory conditions [5] [1].
e Cell Therapy: TPCA-1 is used to modulate the secretome of mesenchymal stromal cells (MSCs) to

enhance their therapeutic potential [6] [7].

When using TPCA-1, it is typically reconstituted in DMSO. A common stock concentration is 15 mM, with
working concentrations often in the low micromolar range (e.g., 1-10 uM) in cell-based assays [6] [1]. These

concentrations are consistent with its nanomolar ICso, considering cellular uptake and pathway engagement.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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